Cas no 2060048-21-5 (7-bromo-5-fluoroisoquinoline-1-carboxylic acid)

• Product Name: 7-bromo-5-fluoroisoquinoline-1-carboxylic acid
• CAS No: 2060048-21-5
• MF: C₁₀H₅BrFNO₂
• MW: 270.05460524559
• MDL: MFCD30477878
• CID: 5183417
• PubChem ID: 125425985
• Update Time: 2025-06-08

7-bromo-5-fluoroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxylic acid, 7-bromo-5-fluoro-
• 7-bromo-5-fluoroisoquinoline-1-carboxylic acid

• MDL： MFCD30477878
• Inchi： 1S/C10H5BrFNO2/c11-5-3-7-6(8(12)4-5)1-2-13-9(7)10(14)15/h1-4H,(H,14,15)
• InChI Key： CXLPKLVVWYMOTB-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C(F)=CC(Br)=C2)C=CN=1

Additional information on 7-bromo-5-fluoroisoquinoline-1-carboxylic acid

Comprehensive Overview of 7-bromo-5-fluoroisoquinoline-1-carboxylic acid (CAS No. 2060048-21-5)

7-bromo-5-fluoroisoquinoline-1-carboxylic acid (CAS No. 2060048-21-5) is a high-value heterocyclic compound widely utilized in pharmaceutical research, material science, and agrochemical development. Its unique structural features, including the isoquinoline core, bromine substitution at the 7-position, and fluorine at the 5-position, make it a versatile intermediate for designing bioactive molecules. Researchers increasingly focus on this compound due to its potential applications in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents.

The growing demand for fluorinated isoquinoline derivatives in medicinal chemistry has propelled interest in CAS No. 2060048-21-5. Fluorination enhances metabolic stability and bioavailability, while bromine offers a handle for further functionalization via cross-coupling reactions. Recent studies highlight its role in developing PET imaging probes and small-molecule therapeutics for neurodegenerative diseases—a trending topic aligned with global health priorities. Analytical techniques like HPLC, NMR, and LC-MS are critical for characterizing this compound, ensuring purity for high-end applications.

From an industrial perspective, scalability and synthetic routes for 7-bromo-5-fluoroisoquinoline-1-carboxylic acid are frequently searched topics. Optimized protocols using palladium-catalyzed reactions or microwave-assisted synthesis reduce production costs—a key concern for manufacturers. Environmental sustainability also drives innovation, with greener solvents like 2-MeTHF being explored for its preparation. These advancements resonate with the pharmaceutical industry’s shift toward green chemistry principles.

In material science, the compound’s electron-deficient aromatic system enables applications in organic semiconductors and OLED materials. Its ability to coordinate with metals sparks interest in catalysis and metal-organic frameworks (MOFs). Such interdisciplinary relevance makes CAS No. 2060048-21-5 a recurring subject in patent filings and academic publications, particularly in journals covering advanced functional materials.

Quality control of 7-bromo-5-fluoroisoquinoline-1-carboxylic acid remains paramount. Suppliers must address FAQs about storage conditions (typically under inert atmosphere at -20°C) and certificates of analysis (CoA). Regulatory compliance with REACH and FDA guidelines ensures its safe use in preclinical studies. As precision medicine gains traction, this compound’s role in structure-activity relationship (SAR) studies further cements its importance in modern R&D pipelines.